2-[isopropyl(methyl)amino]ethyl 3-fluorobenzoate hydrochloride

• IUPAC Name: 2-[methyl(propan-2-yl)amino]ethyl 3-fluorobenzoate;hydrochloride
• InChI: InChI=1S/C13H18FNO2.ClH/c1-10(2)15(3)7-8-17-13(16)11-5-4-6-12(14)9-11;/h4-6,9-10H,7-8H2,1-3H3;1H
• InChI Key: HMRABJUKJLOBBA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(C)CCOC(=O)C1=CC(=CC=C1)F.Cl
• Molecular Formula: C13H19ClFNO2
• Molecular Weight: 275.74 g/mol

Description

2-[Isopropyl(methyl)amino]ethyl 3-fluorobenzoate hydrochloride is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

2-[Isopropyl(methyl)amino]ethyl 3-fluorobenzoate hydrochloride has been extensively studied for its potential applications in various fields. It has been found to be a potent inhibitor of acetylcholinesterase, an enzyme that is responsible for the breakdown of acetylcholine in the nervous system. This property of the compound makes it a potential candidate for the treatment of Alzheimer's disease and other neurological disorders.

Mechanism of Action

The mechanism of action of 2-[Isopropyl(methyl)amino]ethyl 3-fluorobenzoate hydrochloride involves the inhibition of acetylcholinesterase. This results in an increase in the levels of acetylcholine in the brain, which is known to improve cognitive function.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[Isopropyl(methyl)amino]ethyl 3-fluorobenzoate hydrochloride are primarily related to its ability to inhibit acetylcholinesterase. This leads to an increase in the levels of acetylcholine in the brain, which can improve cognitive function. However, the compound may also have other effects on the nervous system and other physiological systems, which require further investigation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[Isopropyl(methyl)amino]ethyl 3-fluorobenzoate hydrochloride in lab experiments is its potent inhibitory effect on acetylcholinesterase. This makes it a valuable tool for studying the role of acetylcholine in various physiological and pathological conditions. However, the compound may also have off-target effects, which need to be taken into consideration when designing experiments.

Future Directions

There are several future directions for the research on 2-[Isopropyl(methyl)amino]ethyl 3-fluorobenzoate hydrochloride. One area of interest is the development of more potent and selective inhibitors of acetylcholinesterase, which can be used for the treatment of neurological disorders. Another area of research is the investigation of the compound's effects on other physiological systems, such as the cardiovascular and immune systems. Furthermore, the compound's potential use as a chemical probe for studying the role of acetylcholine in various physiological processes needs to be explored further.

Synthesis Methods

The synthesis of 2-[Isopropyl(methyl)amino]ethyl 3-fluorobenzoate hydrochloride can be achieved through a multi-step process involving the reaction of 3-fluorobenzoic acid with isopropylamine and formaldehyde. The resulting intermediate is then reacted with methyl iodide to obtain the final product.